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A Comparative Guide to Ammonium Salts in Perovskite Solar Cells

The rapid evolution of perovskite solar cells (PSCs) has positioned them as a frontrunner in
next-generation photovoltaic technologies. However, achieving long-term stability and pushing
power conversion efficiencies (PCE) closer to the theoretical limit remains a significant
challenge. Defects within the perovskite crystal lattice and at its interfaces are primary culprits
for non-radiative recombination, which limits device performance and accelerates degradation.

Ammonium salts have emerged as a powerful tool in the researcher's arsenal to combat these
issues.[1][2] These compounds, when incorporated as additives into the perovskite precursor
solution or as post-treatment passivation layers, can effectively heal defects, control crystal
growth, and enhance the overall quality and resilience of the perovskite film.[1][3][4] This guide
provides a comparative analysis of various ammonium salts used in PSCs, supported by
experimental data, to assist researchers in selecting the optimal compounds for their specific
applications.

Performance Comparison of Ammonium Salts

The choice of ammonium salt profoundly impacts the key photovoltaic parameters of a PSC.
The following tables summarize the performance of devices incorporating different ammonium
salts, showcasing their effects on power conversion efficiency (PCE), open-circuit voltage
(Voc), short-circuit current density (Jsc), and fill factor (FF).

Table 1: Performance of Perovskite Solar Cells with lodide-Based Ammonium Salts
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Table 2: Performance of Perovskite Solar Cells with Bromide and Chloride-Based Ammonium
Salts
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Device Stability with Ammonium Salt Treatment

Beyond initial efficiency, the operational stability of PSCs is crucial for commercial viability.

Many ammonium salts, particularly those with bulky organic cations, enhance the device's

resilience to environmental stressors like moisture and heat.

Table 3: Stability of Perovskite Solar Cells with Ammonium Salt Treatment
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Experimental Protocols

The fabrication of high-performance PSCs requires meticulous control over each processing
step. The following are generalized protocols for device fabrication and the incorporation of
ammonium salts.

Substrate Preparation

A typical fabrication process begins with the thorough cleaning of transparent conductive oxide
(TCO) glass substrates, such as fluorine-doped tin oxide (FTO). A standard cleaning procedure
is as follows[22]:

o Sequentially sonicate the FTO substrates in a holder with detergent, deionized water,
acetone, and isopropanol for 15-20 minutes each.

e Dry the substrates with a stream of dry air or nitrogen.
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Treat the substrates with UV-Ozone for 15 minutes to remove organic residues and improve
the wettability of the surface.

Deposition of Charge Transport Layers

Electron Transport Layer (ETL): An ETL, commonly a compact layer of TiOz or SnOz, is
deposited onto the FTO substrate.[23][24] This can be achieved through methods like spin
coating a precursor solution followed by annealing, or through chemical bath deposition.[22]

Hole Transport Layer (HTL): For inverted (p-i-n) architectures, the HTL (e.g., NiOx) is
deposited on the substrate first.[17] For regular (n-i-p) structures, the HTL, often Spiro-
OMeTAD, is deposited on top of the perovskite layer.[23][24]

Perovskite Layer Fabrication and Ammonium Salt
Incorporation

The perovskite layer is the heart of the solar cell. Its quality is paramount for high performance.

One-Step Deposition: A precursor solution containing lead halides (e.g., Pbl2) and organic
cations (e.g., Formamidinium lodide, Methylammonium lodide) is spin-coated onto the
substrate.[13] During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is often
dripped onto the spinning substrate to induce rapid crystallization, followed by thermal
annealing.[25]

o Additive Method: Ammonium salts are directly dissolved into the perovskite precursor ink
before spin-coating.[3][4] This method influences the initial crystallization process, often
leading to larger grain sizes and reduced defects within the bulk film.[12][13]

Two-Step Deposition: This method involves first depositing a lead halide layer (e.g., Pbl2)
and then converting it into perovskite by dipping it in or spin-coating it with a solution of the
organic ammonium halide.[5]

Passivation Method: After the perovskite film is formed and annealed, a dilute solution of the
desired ammonium salt (e.g., PEAI in isopropanol) is spin-coated on top of the perovskite
layer.[6][11] This is followed by a brief annealing step to promote interaction with the
perovskite surface, passivating surface defects and grain boundaries.
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Electrode Deposition and Device Completion

Finally, a metal back contact (e.g., gold or silver) is deposited on top of the HTL (for n-i-p
devices) or the ETL (for p-i-n devices) via thermal evaporation.[23]

Characterization

The completed devices are characterized to determine their photovoltaic performance.

o Current Density-Voltage (J-V) Measurement: This is performed under simulated AM 1.5G
solar irradiation to extract the key parameters: PCE, Voc, Jsc, and FF.[23]

 Stability Testing: Devices are aged under controlled conditions of humidity, temperature, and
continuous illumination to assess their long-term operational stability.[15][19]

Mechanisms and Workflows

The strategic application of ammonium salts enhances PSC performance through several key
mechanisms, primarily related to defect passivation and improved crystallography.
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4 PSC Fabrication Workflow
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Caption: General experimental workflow for fabricating perovskite solar cells.
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The diagram above illustrates the typical fabrication sequence for a planar n-i-p PSC.
Ammonium salts can be introduced either as an additive mixed into the perovskite precursor
ink (influencing bulk properties) or as a post-treatment passivation layer applied to the
annealed perovskite film (targeting surface and interface defects).

The positive impact of these salts stems from their ability to interact with and neutralize
common defects in the perovskite structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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